Cas no 1361678-30-9 (5-(2,4-Dichlorophenyl)-2-fluoropyridine-3-methanol)

• Product Name: 5-(2,4-Dichlorophenyl)-2-fluoropyridine-3-methanol
• CAS No: 1361678-30-9
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4922782
• Update Time: 2025-05-20

5-(2,4-Dichlorophenyl)-2-fluoropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dichlorophenyl)-2-fluoropyridine-3-methanol

• Inchi： 1S/C12H8Cl2FNO/c13-9-1-2-10(11(14)4-9)7-3-8(6-17)12(15)16-5-7/h1-5,17H,6H2
• InChI Key： VUSRCCGCNMVGGU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=NC(=C(CO)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 3.3
• Topological Polar Surface Area: 33.1

Additional information on 5-(2,4-Dichlorophenyl)-2-fluoropyridine-3-methanol

5-(2,4-Dichlorophenyl)-2-fluoropyridine-3-methanol: A Comprehensive Overview

The compound with CAS No. 1361678-30-9, commonly referred to as 5-(2,4-Dichlorophenyl)-2-fluoropyridine-3-methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a dichlorophenyl group at the 5-position and a fluorine atom at the 2-position, along with a hydroxymethyl group at the 3-position. These structural features contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of 5-(2,4-Dichlorophenyl)-2-fluoropyridine-3-methanol in drug discovery efforts, particularly in the development of novel therapeutic agents targeting various diseases. The molecule's ability to interact with specific biological targets has been extensively investigated, with promising results in preclinical models. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, 5-(2,4-Dichlorophenyl)-2-fluoropyridine-3-methanol has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. A study in *Advanced Materials* reported that incorporating this compound into polymer blends significantly enhances their electrical conductivity and thermal stability, opening new avenues for its application in next-generation electronic devices.

The synthesis of 5-(2,4-Dichlorophenyl)-2-fluoropyridine-3-methanol involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the pyridine ring through cyclization reactions and subsequent substitution reactions to introduce the dichlorophenyl and fluorine groups. Researchers have also developed novel synthetic pathways that utilize environmentally friendly catalysts, aligning with current trends toward sustainable chemistry practices.

From a structural perspective, the dichlorophenyl group attached to the pyridine ring plays a crucial role in modulating the compound's physical and chemical properties. The presence of two chlorine atoms introduces electron-withdrawing effects, which influence the molecule's reactivity and stability. Similarly, the fluorine atom at the 2-position contributes to the compound's electronic characteristics, making it highly versatile for various chemical transformations.

The hydroxymethyl group at the 3-position of the pyridine ring adds another layer of functionality to this compound. This group can undergo various chemical modifications, such as oxidation or esterification, enabling researchers to tailor the molecule's properties for specific applications. For example, recent work has focused on converting this hydroxymethyl group into a carboxylic acid derivative, which significantly enhances its solubility in aqueous media—a critical factor for its use in pharmaceutical formulations.

In terms of biological activity, 5-(2,4-Dichlorophenyl)-2-fluoropyridine-3-methanol has shown remarkable selectivity toward certain cellular targets. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer progression and neurodegenerative diseases. These findings have positioned this compound as a promising lead molecule for drug development programs targeting these conditions.

Moreover, the compound's unique structure makes it an attractive candidate for further structural modifications aimed at improving its pharmacokinetic properties. Researchers are actively exploring strategies to enhance its bioavailability while maintaining its therapeutic efficacy. These efforts include designing prodrugs and optimizing delivery systems to ensure effective distribution within target tissues.

In conclusion, 5-(2,4-Dichlorophenyl)-2-fluoropyridine-3-methanol represents a versatile and innovative molecule with wide-ranging applications across multiple scientific disciplines. Its distinctive chemical structure and promising biological activity make it a focal point for ongoing research efforts aimed at advancing both medicinal chemistry and materials science.